Cas no 1849249-48-4 (5-Thiazoleethanamine, β-methoxy-2-methyl-)

• Product Name: 5-Thiazoleethanamine, β-methoxy-2-methyl-
• CAS No: 1849249-48-4
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5959506
• PubChem ID: 130580484
• Update Time: 2025-10-31

5-Thiazoleethanamine, β-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanamine, β-methoxy-2-methyl-
• EN300-1293895
• 1849249-48-4
• 2-Methoxy-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine

• Inchi： 1S/C7H12N2OS/c1-5-9-4-7(11-5)6(3-8)10-2/h4,6H,3,8H2,1-2H3
• InChI Key： MFEAJFIRQAQFTN-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(C)S1)(OC)CN

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 265.8±25.0 °C(Predicted)
• pka: 7.40±0.10(Predicted)

Additional information on 5-Thiazoleethanamine, β-methoxy-2-methyl-

Recent Advances in the Study of 5-Thiazoleethanamine, β-methoxy-2-methyl- (CAS: 1849249-48-4)

The compound 5-Thiazoleethanamine, β-methoxy-2-methyl- (CAS: 1849249-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole ring and β-methoxy-2-methyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in targeting G-protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. The study demonstrated that 5-Thiazoleethanamine, β-methoxy-2-methyl- exhibits high selectivity and affinity for certain GPCR subtypes, making it a potential candidate for treating neurological disorders such as Parkinson's disease and schizophrenia.

In addition to its neurological applications, recent investigations have explored its antimicrobial properties. A study conducted by a team at the University of Cambridge (2024) revealed that this compound exhibits potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that 5-Thiazoleethanamine, β-methoxy-2-methyl- could serve as a novel antimicrobial agent in the fight against antibiotic resistance.

The synthesis of 5-Thiazoleethanamine, β-methoxy-2-methyl- has also been a focal point of recent research. A paper in Organic Letters (2023) described an optimized synthetic route that improves yield and reduces byproducts. The new method employs a catalytic asymmetric approach, which enhances the enantiomeric purity of the final product. This advancement is particularly significant for pharmaceutical applications, where high purity is essential for safety and efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that 5-Thiazoleethanamine, β-methoxy-2-methyl- has a relatively short half-life in vivo, necessitating further modifications to improve its stability. Researchers are currently exploring prodrug strategies and formulation techniques to address this issue. Preliminary results from animal models are encouraging, with improved bioavailability observed in modified derivatives.

In conclusion, the recent research on 5-Thiazoleethanamine, β-methoxy-2-methyl- (CAS: 1849249-48-4) underscores its potential as a versatile therapeutic agent. Its applications in neurology, antimicrobial therapy, and beyond highlight the compound's broad utility. However, ongoing studies are needed to overcome existing limitations and fully realize its clinical potential. The continued exploration of this molecule promises to yield further innovations in drug discovery and development.